Cas no 173459-52-4 (tert-Butyl 7-nitro-1H-indazole-1-carboxylate)

tert-Butyl 7-nitro-1H-indazole-1-carboxylate structure
173459-52-4 structure
Product Name:tert-Butyl 7-nitro-1H-indazole-1-carboxylate
CAS No:173459-52-4
MF:C12H13N3O4
MW:263.249322652817
CID:1025651
PubChem ID:15606021
Update Time:2025-04-20

tert-Butyl 7-nitro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-nitro-1H-indazole-1-carboxylate
    • 1H-INDAZOLE-1-CARBOXYLIC ACID,7-NITRO-,1,1-DIMETHYLETHYL ESTER
    • tert-butyl 7-nitroindazole-1-carboxylate
    • 173459-52-4
    • 7-Nitro-1-tert-butoxycarbonyl-indazole
    • 1H-Indazole-1-carboxylic acid, 7-nitro-, 1,1-dimethylethyl ester
    • F18349
    • VOUMSIADDMSXLP-UHFFFAOYSA-N
    • AKOS016003353
    • DTXSID10575618
    • tert-Butyl7-nitro-1H-indazole-1-carboxylate
    • SCHEMBL8708200
    • MDL: MFCD11976295
    • Inchi: 1S/C12H13N3O4/c1-12(2,3)19-11(16)14-10-8(7-13-14)5-4-6-9(10)15(17)18/h4-7H,1-3H3
    • InChI Key: VOUMSIADDMSXLP-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C(=CC=CC=2C=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 263.09060590g/mol
  • Monoisotopic Mass: 263.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.9Ų

tert-Butyl 7-nitro-1H-indazole-1-carboxylate Pricemore >>

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